Cas no 151699-17-1 (1-Propanone,2-methyl-1-(2-thioxo-3-thiazolidinyl)-)

1-Propanone,2-methyl-1-(2-thioxo-3-thiazolidinyl)- structure
151699-17-1 structure
Product Name:1-Propanone,2-methyl-1-(2-thioxo-3-thiazolidinyl)-
CAS No:151699-17-1
MF:C7H11NOS2
MW:189.298339128494
CID:99461
PubChem ID:12666424
Update Time:2025-04-18

1-Propanone,2-methyl-1-(2-thioxo-3-thiazolidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,2-methyl-1-(2-thioxo-3-thiazolidinyl)-
    • 1-Propanone, 2-methyl-1-(2-thioxo-3-thiazolidinyl)-
    • 151699-17-1
    • 2-methyl-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)propan-1-one
    • SCHEMBL10047915
    • Inchi: 1S/C7H11NOS2/c1-5(2)6(9)8-3-4-11-7(8)10/h5H,3-4H2,1-2H3
    • InChI Key: VJOPDUBPKAZBCM-UHFFFAOYSA-N
    • SMILES: S1C(N(C(C(C)C)=O)CC1)=S

Computed Properties

  • Exact Mass: 189.02833
  • Monoisotopic Mass: 189.02820632g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 77.7Ų

Experimental Properties

  • PSA: 20.31
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